1,4-Dihydroxyoctahydroquinoxaline-2,3-dione
Overview
Description
“1,4-Dihydroxyoctahydroquinoxaline-2,3-dione” is an organonitrogen and organooxygen compound . Its molecular formula is C8H12N2O4 , and it has a molecular weight of 200.19 g/mol .
Synthesis Analysis
An efficient synthesis of a similar compound, 1,4-dihydro-quinoxaline-2,3-dione, has been achieved in a one-pot reaction at room temperature from substituted o-phenylene diamine and oxalic acid under solvent-free conditions by a simple grinding method .Molecular Structure Analysis
The molecular structure of similar compounds has been studied using density functional approach B3LYP/6-31G calculations . Quantum chemical parameters such as highest occupied molecular orbital energy (E HOMO), lowest unoccupied molecular orbital energy (E LUMO), energy gap (Δ E), dipole moment (μ), electronegativity (χ), electron affinity (A), global hardness (η), softness (σ), ionization potential (I), the fraction of electrons transferred (∆ N), the global electrophilicity ω, and the total energy were calculated .Chemical Reactions Analysis
Quinoxaline derivatives have been studied as corrosion inhibitors against the corrosion of steel surface in hydrochloric acid . The inhibition of the corrosion process is mainly described by the formation of donor–acceptor surface complexes between free or π–electrons of an organic inhibitor, mostly containing nitrogen, sulfur or oxygen atoms, and a vacant d-orbital of a metal .Physical And Chemical Properties Analysis
The compound has a density of 1.569g/cm3 . It has a boiling point of 394.6ºC at 760mmHg and a melting point of 243ºC .Scientific Research Applications
Biochemistry: Enzyme Inhibition
1,4-Dihydroxyoctahydroquinoxaline-2,3-dione: has been evaluated for its inhibitory activities on d-amino acid oxidase (DAAO), with IC50 values ranging from 0.6 to 15 μM . This enzyme plays a crucial role in amino acid metabolism, and its inhibition can be relevant in the study of metabolic disorders.
Pharmacology: Therapeutic Applications
In pharmacology, the compound’s role as a DAAO inhibitor suggests therapeutic applications for nervous system-associated diseases . It could be used in conjunction with other treatments to enhance their efficacy or reduce required dosages, thereby minimizing potential side effects.
properties
IUPAC Name |
1,4-dihydroxy-4a,5,6,7,8,8a-hexahydroquinoxaline-2,3-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O4/c11-7-8(12)10(14)6-4-2-1-3-5(6)9(7)13/h5-6,13-14H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBIMPGNQKASPJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)N(C(=O)C(=O)N2O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10369615 | |
Record name | 1,4-Dihydroxy-octahydro-quinoxaline-2,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10369615 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dihydroxyoctahydroquinoxaline-2,3-dione | |
CAS RN |
286409-64-1 | |
Record name | 1,4-Dihydroxy-octahydro-quinoxaline-2,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10369615 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.